Cas no 2172383-08-1 (4-cyclopropyl-2-ethyl-1,3-oxazinane)

• Product Name: 4-cyclopropyl-2-ethyl-1,3-oxazinane
• CAS No: 2172383-08-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6238705
• PubChem ID: 165518721
• Update Time: 2025-06-30

4-cyclopropyl-2-ethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-ethyl-1,3-oxazinane
• EN300-1279090
• 2172383-08-1

• Inchi： 1S/C9H17NO/c1-2-9-10-8(5-6-11-9)7-3-4-7/h7-10H,2-6H2,1H3
• InChI Key： HCIXHXPRIBCTNQ-UHFFFAOYSA-N
• SMILES： O1CCC(C2CC2)NC1CC

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-cyclopropyl-2-ethyl-1,3-oxazinane

Comprehensive Overview of 4-cyclopropyl-2-ethyl-1,3-oxazinane (CAS No. 2172383-08-1): Properties, Applications, and Industry Insights

4-cyclopropyl-2-ethyl-1,3-oxazinane (CAS No. 2172383-08-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The oxazinane ring, a six-membered heterocycle containing oxygen and nitrogen, serves as a versatile scaffold for designing bioactive molecules. This compound's cyclopropyl and ethyl substituents further enhance its potential for selective interactions with biological targets, making it a subject of interest in drug discovery pipelines.

In recent years, the demand for novel heterocyclic compounds like 4-cyclopropyl-2-ethyl-1,3-oxazinane has surged, driven by the need for innovative therapeutic agents and sustainable crop protection solutions. Researchers are particularly intrigued by its potential as a bioisostere for piperidine or morpholine derivatives, which are prevalent in FDA-approved drugs. The compound's CAS No. 2172383-08-1 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 4-cyclopropyl-2-ethyl-1,3-oxazinane typically involves multi-step organic transformations, including cyclization reactions under controlled conditions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing industry demands for greener and more efficient processes. These methodologies align with the global shift toward sustainable chemistry, a hot topic in both academic and industrial forums.

From a pharmacological perspective, the oxazinane core exhibits promising metabolic stability and blood-brain barrier permeability, key factors in central nervous system (CNS) drug development. Computational studies suggest that the cyclopropyl group may contribute to enhanced binding affinity at target proteins, while the ethyl side chain could modulate lipophilicity. Such properties make this compound a candidate for probing neurodegenerative disease mechanisms, a trending research area with high public interest.

Beyond pharmaceuticals, 4-cyclopropyl-2-ethyl-1,3-oxazinane has potential applications in material science, particularly in designing smart polymers and catalysts. Its heteroatom-rich structure enables coordination with metal ions, relevant to developing metal-organic frameworks (MOFs)—a cutting-edge topic in nanotechnology circles. Industry reports indicate growing patent activity around similar oxazinane derivatives, signaling commercial viability.

Analytical characterization of this compound employs techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring precise quality control. These methods are frequently discussed in online chemistry communities, where professionals seek spectral interpretation guides and structural elucidation tips—common long-tail search queries related to CAS No. 2172383-08-1.

Regulatory aspects of 4-cyclopropyl-2-ethyl-1,3-oxazinane comply with major chemical inventories (e.g., TSCA, REACH), though users should verify local guidelines. Safety data sheets emphasize standard laboratory precautions, reflecting broader industry conversations about chemical handling best practices. The compound's environmental fate is also under study, coinciding with increased public interest in green chemistry metrics and biodegradability predictions.

Market analysts project growth for niche fine chemicals like this oxazinane derivative, especially in Asia-Pacific research hubs. Its appearance in custom synthesis catalogs and building block collections caters to the rise of fragment-based drug design—a technique dominating recent scientific literature. For suppliers, optimizing bulk-scale production while maintaining purity remains a key challenge, often explored in process chemistry forums.

In conclusion, 4-cyclopropyl-2-ethyl-1,3-oxazinane (CAS No. 2172383-08-1) exemplifies the intersection of structural innovation and practical application. Its adaptability across therapeutic development, material engineering, and sustainable manufacturing positions it as a compound to watch in evolving chemical landscapes. Researchers and industry stakeholders continue to investigate its full potential, making it a recurring subject in scientific publications and patent filings worldwide.